2-(phenylformamido)-N-[3-(1H-pyrazol-3-yl)phenyl]acetamide

• IUPAC Name: N-[2-oxo-2-(3-pyrazolidin-3-ylanilino)ethyl]benzamide
• InChI: InChI=1S/C18H20N4O2/c23-17(12-19-18(24)13-5-2-1-3-6-13)21-15-8-4-7-14(11-15)16-9-10-20-22-16/h1-8,11,16,20,22H,9-10,12H2,(H,19,24)(H,21,23)
• InChI Key: WLSFTODAFFNMCR-UHFFFAOYSA-N
• Canonical SMILES: C1CNNC1C2=CC(=CC=C2)NC(=O)CNC(=O)C3=CC=CC=C3
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol
• CAS No.: 1207024-32-5

Description

2-(phenylformamido)-N-[3-(1H-pyrazol-3-yl)phenyl]acetamide, also known as PFPAP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. PFPAP belongs to the class of N-phenylformamido derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One significant application of compounds related to 2-(phenylformamido)-N-[3-(1H-pyrazol-3-yl)phenyl]acetamide involves their synthesis for antimicrobial purposes. For instance, Bondock et al. (2008) explored the synthesis of new heterocycles incorporating antipyrine moiety, which exhibited antimicrobial properties. This research underscores the potential of such compounds in addressing microbial infections through novel antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Coordination Complexes and Antioxidant Activity

The creation of coordination complexes from pyrazole-acetamide derivatives, as studied by Chkirate et al. (2019), reveals another application. These complexes demonstrated significant antioxidant activity, indicating their potential in oxidative stress-related therapeutic applications (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, El Abbes Faouzi, Adarsh, & Garcia, 2019).

Anticonvulsant Activity

Compounds structurally similar to this compound have been synthesized for evaluating anticonvulsant activities. Aktürk et al. (2002) and Tarikogullari et al. (2010) conducted studies that highlight the potential of these compounds in developing new treatments for seizures, indicating their relevance in neurological research and therapy (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002); (Tarikogullari, Kilic Fatma, Erol, & Pabuccuoglu, 2010).

Glucose Utilization in Diabetes Research

Research into 1,3-diaryl-[1H]-pyrazole-4-acetamides demonstrates the ability of these compounds to lower glucose levels in diabetic animal models, suggesting an avenue for diabetes treatment through enhancing insulin sensitivity without the drawbacks associated with current therapies (Bebernitz, Argentieri, Battle, Brennan, Balkan, Burkey, Eckhardt, Gao, Kapa, Strohschein, Schuster, Wilson, & Xu, 2001).